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Compound of Interest

Compound Name: cGAMP diammonium

Cat. No.: B8210205 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for handling cGAMP diammonium salt, a key endogenous second

messenger in the STING (stimulator of interferon genes) pathway.[1] Adherence to these

protocols is critical for personnel safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)
When handling cGAMP diammonium salt, a comprehensive approach to personal protection

is necessary. The following table summarizes the recommended PPE.
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PPE Category Item Specification Purpose

Eye Protection
Safety Glasses or

Goggles
ANSI Z87.1 certified

Protects against

splashes and dust.

Hand Protection Nitrile Gloves
Disposable, powder-

free
Prevents skin contact.

Body Protection Laboratory Coat Standard

Protects clothing and

skin from

contamination.

Respiratory Protection
N95 Respirator or

equivalent
NIOSH approved

Recommended when

handling the powder

form to avoid

inhalation.

Health and Safety Information
While a specific Safety Data Sheet (SDS) for cGAMP diammonium salt is not readily

available, data from analogous compounds, such as 2'3'-cGAMP (sodium salt) and general

ammonium salts, provide guidance on potential hazards. The substance is not classified as

hazardous according to the Globally Harmonized System (GHS).[2] However, it is crucial to

follow standard laboratory safety practices.

Potential Hazards:

Inhalation: May cause respiratory tract irritation.

Skin Contact: Generally does not irritate the skin.[2]

Eye Contact: May cause mild irritation.[3]

Ingestion: Ingestion of large quantities may cause stomach or intestinal disorders.[4]

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation
Move to fresh air. If symptoms persist, consult a

doctor.[2]

Skin Contact Wash off with soap and plenty of water.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.[2][3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[4]

Handling and Storage
Proper handling and storage are vital for maintaining the stability and integrity of cGAMP
diammonium salt.

Aspect Procedure

Handling

Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where

dust is formed.

Storage

Store in a tightly closed container in a dry and

well-ventilated place. Recommended storage

temperature is -20°C.[1]

Disposal Plan
Unused cGAMP diammonium salt and contaminated materials should be disposed of as

chemical waste.
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Waste Type Disposal Method

Unused Product

Dispose of in accordance with local, state, and

federal regulations. Do not mix with other waste.

[4]

Contaminated Labware Decontaminate or dispose of as chemical waste.

Empty Containers Handle as if they were full. Do not reuse.[4]

Experimental Workflow for Handling cGAMP
Diammonium Salt
The following diagram outlines the procedural steps for the safe handling of cGAMP
diammonium salt in a laboratory setting.
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Workflow for Safe Handling of cGAMP Diammonium Salt

Preparation

Handling

Post-Handling

Disposal

Review Safety Data Sheet (SDS) for cGAMP or analogous compounds

Don Personal Protective Equipment (PPE)

Weigh cGAMP diammonium salt in a chemical fume hood

Prepare solution as per experimental protocol

Decontaminate work surfaces

Doff and dispose of PPE correctly Dispose of waste materials in designated chemical waste containers

Store remaining cGAMP diammonium salt at -20°C
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cGAMP Handling Workflow
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Signaling Pathway of cGAMP
cGAMP is a critical second messenger that activates the STING pathway, leading to the

production of type I interferons and other immune mediators.[1] Understanding this pathway is

essential for researchers working with this compound.
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Simplified STING Signaling Pathway
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STING Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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